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Compound of Interest

Compound Name: Epoxyparvinolide

Cat. No.: B1180284

For Immediate Release — In the dynamic environment of scientific research and drug
development, the safe handling and disposal of novel chemical compounds are paramount.
This document provides essential safety and logistical information for the proper disposal of
Epoxyparvinolide, a sesquiterpenoid natural product. Given the absence of a specific Safety
Data Sheet (SDS), these procedures are based on the known chemical properties of
Epoxyparvinolide, including its reactive epoxide functional group, and general guidelines for
handling potentially cytotoxic and hazardous materials.

Researchers, scientists, and drug development professionals are urged to adhere to these
protocols to ensure personal safety and environmental protection. The following step-by-step
guidance is designed to directly address operational questions and establish a clear, safe, and
compliant disposal workflow.

Chemical and Physical Properties of
Epoxyparvinolide

A summary of the known quantitative data for Epoxyparvinolide is presented below for easy
reference.
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Property Value Source
CAS Number 102227-61-2 [1][2][3]
Molecular Formula C15H2203 [2][3]
Molecular Weight 250.33 g/mol [2][3]

Hazard Assessment and Classification

Due to the presence of a highly reactive epoxide ring, Epoxyparvinolide should be handled as
a potentially hazardous substance.[4] Epoxides are known to be reactive towards a wide range
of nucleophiles and can be mutagenic.[5] Furthermore, compounds with cytotoxic potential
require stringent handling and disposal procedures to prevent exposure to personnel and
release into the environment.[6][7][8] Therefore, Epoxyparvinolide waste should be treated as
cytotoxic and hazardous chemical waste.

Experimental Protocols: Disposal of
Epoxyparvinolide

The following methodologies provide a detailed framework for the safe disposal of
Epoxyparvinolide from a laboratory setting.

Personal Protective Equipment (PPE)

Before handling Epoxyparvinolide in any form (pure compound, solutions, or contaminated
materials), personnel must wear appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Double-gloving is
recommended.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
e Lab Coat: A buttoned lab coat must be worn to protect from skin exposure.

» Respiratory Protection: If there is a risk of aerosolization or if handling large quantities, a
properly fitted respirator (e.g., N95 or higher) should be used in a fume hood.
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Waste Segregation and Collection

Proper segregation of waste is critical to ensure safe disposal and regulatory compliance.[9]
[10]

e Solid Waste:

o Contaminated consumables such as gloves, paper towels, and pipette tips should be
collected in a designated, leak-proof, and puncture-resistant container lined with a purple
bag clearly labeled "Cytotoxic Waste".[8][10]

o Unused or expired pure Epoxyparvinolide should be disposed of in its original container
or a securely sealed, compatible container labeled as hazardous chemical waste.

e Liquid Waste:

o Solutions containing Epoxyparvinolide must be collected in a dedicated, leak-proof, and
shatter-resistant container (e.g., high-density polyethylene or glass).

o The container must be clearly labeled with "Hazardous Waste," the full chemical name
"Epoxyparvinolide,” and the approximate concentration and solvent.

o Do not mix Epoxyparvinolide waste with other chemical waste streams unless
compatibility has been confirmed to avoid violent reactions.[11]

e Sharps Waste:

o Needles, syringes, or any other sharps contaminated with Epoxyparvinolide must be
placed in a designated, puncture-proof sharps container labeled "Cytotoxic Sharps
Waste".[10]

Spill Management

In the event of a spill, the following procedure should be followed immediately:

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.
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o Don Appropriate PPE: As outlined in the PPE section.

» Contain the Spill: For liquid spills, use an absorbent material (e.g., chemical spill pillows or
vermiculite) to contain the spill. For solid spills, gently cover with a damp paper towel to
avoid raising dust.

e Clean the Spill: Carefully collect the absorbent material or contaminated paper towels and
place them in the designated cytotoxic waste container.

o Decontaminate the Area: Clean the spill area with a suitable laboratory detergent and then
rinse with water. All cleaning materials must be disposed of as cytotoxic waste.

» Report the Spill: Inform the laboratory supervisor and follow institutional reporting
procedures.

Final Disposal

All collected Epoxyparvinolide waste must be disposed of through the institution's hazardous
waste management program.[12][13][14]

e Ensure all waste containers are securely sealed and properly labeled.

» Arrange for pickup by the designated environmental health and safety (EHS) department or
a licensed hazardous waste contractor.

« Incineration is the preferred method for the final disposal of cytotoxic waste.[10][12]

Visualizing the Disposal Workflow

To aid in understanding the logical flow of the disposal process, the following diagrams
illustrate the key decision points and pathways.
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Step 1: Personal Protective Equipment (PPE)

Wear appropriate PPE:
- Chemical-resistant gloves (double)

- Safety glasses/goggles
- Lab coat
- Respirator (if needed)

Step 2: Waste Generation & Segregation

Epoxyparvinolide Waste Generated

Is it solid?

Solid Waste
(gloves, paper towels, etc.)

Liquid Waste
(solutions)

Is it a sharp?

Sharps Waste
(needles, syringes)

Step 3: Waste Collection
\ \A

(purple bag)

(Collect in labeled 'Cytotoxic Waste' containerj

(Collect in labeled 'Hazardous Waste' contajner)
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(Collect in labeled 'Cytotoxic Sharps' container)

Step 4: Fir{ial Disposal

Arrange for pickup by

Environmental Health & Safety (EHS)

High-Temperature Incineration

Click to download full resolution via product page

Caption: Epoxyparvinolide Disposal Workflow Diagram.
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Epoxyparvinolide Spill Occurs

(Evacuate and Secure Area)

(Don Appropriate PPE)

Contain Spill
(absorbent for liquid, damp towel for solid)

'
'

(Dispose of all contaminated materials)

as Cytotoxic Waste

l

(Report Spill to Supervisor and EHS)

Click to download full resolution via product page

Caption: Epoxyparvinolide Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.targetmol.com/compound/epoxyparvinolide
https://m.chemicalbook.com/ProductChemicalPropertiesCB52519718_EN.htm
https://www.realgenelabs.com/epoxyparvinolide-98-59099039
https://en.wikipedia.org/wiki/Epoxide
https://pubmed.ncbi.nlm.nih.gov/6400098/
https://pubmed.ncbi.nlm.nih.gov/6400098/
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://documents.uow.edu.au/content/groups/public/%40web/%40ohs/documents/doc/uow136684.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.youtube.com/watch?v=_rGZc2HNYMA
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.benchchem.com/product/b1180284#epoxyparvinolide-proper-disposal-procedures
https://www.benchchem.com/product/b1180284#epoxyparvinolide-proper-disposal-procedures
https://www.benchchem.com/product/b1180284#epoxyparvinolide-proper-disposal-procedures
https://www.benchchem.com/product/b1180284#epoxyparvinolide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1180284?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

